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Compound of Interest

Compound Name: KRN7000 analog 1

Cat. No.: B15609403 Get Quote

Disclaimer: Specific safety and handling data for a compound explicitly named "KRN7000
analog 1" are not publicly available. The following guidance is based on the well-documented

properties of the parent compound, KRN7000 (α-Galactosylceramide), and established best

practices for handling potent, biologically active chemical agents in a laboratory setting. A

thorough risk assessment should be conducted before handling any new compound.

This guide provides essential, immediate safety and logistical information, including operational

and disposal plans for handling KRN7000 analog 1. It is intended for researchers, scientists,

and drug development professionals to ensure a safe and effective laboratory environment.

Quantitative Data Summary
The following table summarizes the known physical and chemical properties of KRN7000,

which are presumed to be similar for its analogs.
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Property Value Citations

Chemical Name

N-[(1S,2S,3R)-1-[(α-D-

galactopyranosyloxy)methyl]-2,

3-dihydroxyheptadecyl]-

hexacosanamide

[1]

Synonyms
α-Galactosylceramide, α-

GalCer
[2][3]

CAS Number 158021-47-7 [1][4][5]

Molecular Formula C₅₀H₉₉NO₉ [1][4]

Molecular Weight 858.32 g/mol [3][4]

Appearance White to off-white powder [6]

Purity >99% [5][6]

Storage Temperature -20°C [5][6][7]

Solubility

Insoluble in water, methanol,

and ethanol. Soluble in

Dimethyl Sulfoxide (DMSO) at

1 mg/ml with heating. Also

soluble in a vehicle of 5.6%

sucrose, 0.75% L-histidine,

and 0.5% Tween 20 with

heating.

[3][5][6]

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is crucial to minimize exposure to potent, biologically active

compounds like KRN7000 analog 1. The selection of PPE should be based on a risk

assessment of the specific procedures being performed.
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Task Category Primary PPE
Secondary/Task-Specific
PPE

General Laboratory Work

• Safety glasses with side

shields• Laboratory coat•

Closed-toe shoes

• Nitrile gloves

Handling of Powders/Solids

(e.g., weighing)

• Full-face respirator with

appropriate cartridges•

Chemical-resistant coveralls or

suit• Double-gloving (e.g.,

nitrile)• Chemical-resistant

shoe covers

• Chemical-resistant apron•

Head covering

Handling of Liquids/Solutions

(e.g., solubilization,

administration)

• Chemical splash goggles or

face shield• Chemical-resistant

gloves (butyl rubber or

neoprene recommended for

DMSO)[8]• Chemical-resistant

apron over lab coat

• Elbow-length gloves for

mixing

Equipment Cleaning &

Decontamination

• Chemical splash goggles or

face shield• Heavy-duty,

chemical-resistant gloves•

Waterproof or chemical-

resistant apron

• Respirator (if aerosols or

vapors are generated)

Note: Always consult the manufacturer's instructions for the proper use, cleaning, and

maintenance of PPE.[9] Nitrile gloves are a good choice for general protection, but for

prolonged contact or when working with solvents like DMSO that can penetrate the skin, more

resistant gloves such as butyl rubber are recommended.[8][10]

Experimental Protocols: Solubilization of KRN7000
and its Analogs
KRN7000 and its analogs are highly hydrophobic and require specific procedures for

solubilization.[11]
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In Vitro Applications (e.g., cell culture)
Preparation: Weigh the desired amount of KRN7000 analog 1 powder in a chemical fume

hood using appropriate PPE for handling potent powders.

Solubilization in DMSO:

Add anhydrous DMSO to the powder to achieve a concentration of 1 mg/mL.[6]

Heat the solution at 80°C in a water bath until the solid is completely dissolved, resulting in

a clear solution.[6]

Safety Note: When heating DMSO, be aware that it is a combustible liquid and should be

kept away from open flames and ignition sources.[12] Use a well-ventilated area, such as

a fume hood.[8]

The DMSO stock solution can be further diluted in a suitable buffer (e.g., PBS) for

experimental use.[3]

In Vivo Applications (e.g., animal studies)
Preparation: As with in vitro applications, weigh the compound in a contained environment.

Solubilization in Vehicle:

Prepare a vehicle solution consisting of 5.6% sucrose, 0.75% L-histidine, and 0.5% Tween

20 in a suitable buffer (e.g., PBS).[6]

Add the KRN7000 analog 1 powder to the vehicle.

Heat the mixture at 80°C and sonicate until the compound is completely dissolved.[3][11]

The solution may appear cloudy, which is acceptable for use.[11]

This solution can be lyophilized for storage and reconstituted with pure water.[6]

Operational Plan: Safe Handling Workflow
A clear and concise plan for handling KRN7000 analog 1 is essential to prevent contamination

and ensure personnel safety.
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Preparation:

Designate a specific handling area, preferably a chemical fume hood or a containment

glove box for handling potent compounds.[9][13]

Ensure proper ventilation.[13]

Assemble all necessary equipment, PPE, and waste containers before starting work.

Minimize the quantity of the compound to be handled.[9]

Handling:

Always wear the appropriate PPE for the task.[9]

Avoid skin and eye contact.[2]

Prevent the generation of aerosols and dust.[14] When weighing the powder, do so

carefully in a contained space.[15]

Use wet-wiping techniques for cleaning surfaces to avoid dispersing powder.[9]

Decontamination:

Decontaminate all work surfaces with an appropriate cleaning agent (e.g., 70% ethanol).

Decontaminate all reusable equipment according to established laboratory procedures.

PPE Removal:

Remove PPE in the reverse order it was put on to avoid self-contamination.[9]

Dispose of single-use PPE in a designated hazardous waste container.[9]

Disposal Plan
Proper disposal of KRN7000 analog 1 and associated waste is critical to prevent

environmental contamination and ensure regulatory compliance.
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Chemical Waste:

Solutions of KRN7000 analog 1, especially those containing DMSO, should be collected

in a clearly labeled, leak-proof hazardous waste container.[16][17]

DMSO can typically be disposed of with other organic solvents, but if mixed with other

toxic substances, specific institutional guidelines must be followed.[18]

Do not pour any chemical waste down the drain.[16][17]

Contaminated Materials:

All single-use items that have come into contact with the compound (e.g., gloves, weigh

boats, pipette tips) should be disposed of in a designated hazardous waste container.[9]

Empty Containers:

Before disposing of empty containers, they should be triple-rinsed with a suitable solvent.

The rinsate should be collected as hazardous waste.

Obliterate or remove all labels from the empty container before disposal.[9]

Waste Disposal Route:

All hazardous waste should be disposed of through a licensed hazardous waste disposal

company, following all institutional, local, and national regulations.[17]
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Caption: Workflow for Safe Handling and Disposal of KRN7000 Analog 1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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